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Compound of Interest

Compound Name: Dichloromaleic anhydride

Cat. No.: B073337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dichloromaleic anhydride is a reactive chemical intermediate utilized in the synthesis of

various organic compounds, including fungicides and flame-retardant polyesters. A thorough

understanding of its thermal stability and decomposition behavior is paramount for ensuring

safe handling, storage, and processing, as well as for controlling reaction pathways in chemical

synthesis. This technical guide provides a comprehensive overview of the thermal properties of

dichloromaleic anhydride, its decomposition products, and the methodologies used to

evaluate its thermal behavior.

Physicochemical Properties
A foundational understanding of the basic physical properties of dichloromaleic anhydride is

essential before delving into its thermal stability.

Property Value Reference

Molecular Formula C₄Cl₂O₃

Molecular Weight 166.95 g/mol

Melting Point 112-117 °C (385-390 K) [1]
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Thermal Analysis Data
Thermal analysis techniques are crucial for characterizing the thermal stability of a compound.

Differential Scanning Calorimetry (DSC) is a key method for this purpose.

Differential Scanning Calorimetry (DSC)
DSC analysis of dichloromaleic anhydride reveals important information about its phase

transitions. A study reported a melting transition peak at 398.88 K (125.73 °C) upon heating.

During the cooling phase, a transition peak was observed at 389.8 K (116.65 °C).[1]

Thermal Event Temperature (K) Temperature (°C) Reference

Melting Peak

(Heating)
398.88 125.73 [1]

Transition Peak

(Cooling)
389.8 116.65 [1]

Further research is required to determine the enthalpy of fusion and any potential

decomposition exotherms using DSC.

Thermal Decomposition Pathway
The thermal decomposition of dichloromaleic anhydride proceeds through a complex

pathway involving the formation of a key intermediate.

Under thermal conditions, dichloromaleic anhydride decomposes to yield

dichloropropadienone, carbon monoxide (CO), and carbon dioxide (CO₂).[2] The reaction is

understood to proceed through a ketenylcarbene intermediate.[2]

Dichloromaleic Anhydride Ketenylcarbene IntermediateHeat Dichloropropadienone + CO + CO₂

Click to download full resolution via product page

Caption: Proposed thermal decomposition pathway of Dichloromaleic anhydride.
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Experimental Protocols
Standardized methods are employed to assess the thermal stability of chemical compounds.

The following outlines a general experimental protocol for Thermogravimetric Analysis (TGA)

and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA) Workflow
TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere.
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Sample Preparation

Instrument Setup

Data Acquisition & Analysis

Weigh Sample (5-10 mg)

Place in TGA Pan

Load Sample into TGA

Purge with Inert Gas (e.g., N₂)

Set Temperature Program
(e.g., 10 °C/min ramp)

Heat Sample

Record Mass vs. Temperature

Analyze TGA Curve for
Weight Loss & Onset Temperature

Click to download full resolution via product page

Caption: General experimental workflow for Thermogravimetric Analysis (TGA).
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Differential Scanning Calorimetry (DSC) Workflow
DSC measures the difference in heat flow between a sample and a reference as a function of

temperature.
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Sample Preparation

Instrument Setup

Data Acquisition & Analysis

Weigh Sample (2-5 mg)

Encapsulate in DSC Pan

Load Sample & Reference Pans

Purge with Inert Gas

Set Temperature Program
(e.g., 10 °C/min ramp)

Heat Sample & Reference

Record Heat Flow vs. Temperature

Analyze DSC Thermogram for
Transitions (Melting, Decomposition)

Click to download full resolution via product page

Caption: General experimental workflow for Differential Scanning Calorimetry (DSC).
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Conclusion
The thermal stability and decomposition of dichloromaleic anhydride are critical parameters

for its safe and effective use in research and industrial applications. This guide has

summarized the available data on its melting point and thermal decomposition products. The

primary thermal decomposition pathway leads to the formation of dichloropropadienone,

carbon monoxide, and carbon dioxide, proceeding through a ketenylcarbene intermediate.

It is important to note that a comprehensive quantitative analysis of the thermal decomposition

of dichloromaleic anhydride, including TGA data, enthalpy of decomposition, and kinetic

parameters, is not readily available in the public literature. Further experimental investigation

using techniques such as Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry

(DSC), and Accelerating Rate Calorimetry (ARC) is necessary to fully characterize its thermal

hazard potential. Such studies would provide the critical data needed for robust risk

assessments and the development of safe operating procedures. Researchers and drug

development professionals are strongly encouraged to perform such analyses or seek out

more detailed safety evaluations before utilizing dichloromaleic anhydride in their processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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